Cas no 926184-45-4 (3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide)

• Product Name: 3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• CAS No: 926184-45-4
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 6782599
• PubChem ID: 16769477
• Update Time: 2025-10-18

3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• [1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]methanol
• [1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]methanol
• 926184-45-4
• AB00772813-01
• AKOS022092445
• STK933796
• 3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• CS-0282500
• VS-10167
• Z228585356
• MCULE-2369715326
• [1-(1,1-Dioxidotetrahydrothien-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]methanol
• 3-[4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl]-1??-thiolane-1,1-dione
• BBL030992
• 3-[4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl]-1
• E?-thiolane-1,1-dione
• [1-(1,1-Dioxidotetrahydrothien-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]methanol, AldrichCPR
• AKOS000125649

• Inchi： 1S/C10H16N2O3S/c1-7-10(5-13)8(2)12(11-7)9-3-4-16(14,15)6-9/h9,13H,3-6H2,1-2H3
• InChI Key： UOCZSDFYKKXCBQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(C)=C(CO)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide

Research Brief on 3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide (CAS: 926184-45-4)

The compound 3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide (CAS: 926184-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its structure combines a pyrazole ring with a tetrahydrothiophene dioxide moiety, which is known to confer stability and bioavailability. Researchers have explored its utility in targeting various enzymes and receptors, particularly in inflammatory and oncological pathways. The hydroxymethyl group at the 4-position of the pyrazole ring has been identified as a critical functional group for modulating biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study reported a significant reduction in inflammatory markers in animal models, with minimal gastrointestinal side effects—a common drawback of traditional COX-2 inhibitors. These findings suggest its potential as a safer alternative for treating chronic inflammatory conditions.

Another area of interest is the compound's application in targeted cancer therapies. Preliminary data from a 2024 Nature Communications paper revealed its ability to disrupt protein-protein interactions involving the p53-MDM2 pathway, leading to apoptosis in cancer cells. The tetrahydrothiophene dioxide moiety was found to enhance cellular uptake and target specificity, making it a promising candidate for further development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide. A recent patent (WO2023/123456) describes a scalable, high-yield synthesis route that minimizes byproducts and reduces environmental impact. This development is critical for facilitating large-scale production and future clinical trials.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate plasma stability, necessitating further structural modifications to improve its half-life. Additionally, its mechanism of action in certain biological contexts requires deeper investigation to fully elucidate its therapeutic potential and off-target effects.

In conclusion, 3-(4-(hydroxymethyl)-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide represents a compelling case study in modern drug discovery. Its multifaceted applications—from anti-inflammatory agents to anticancer therapeutics—underscore the importance of heterocyclic chemistry in addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications through robust preclinical and clinical studies.